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Compound of Interest |

2-
Compound Name: (Carbamimidoyithio)ethanesulfonic

acid

Cat. No.: B124400

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available information on 2-
(Carbamimidoylthio)ethanesulfonic acid, a compound identified as a known impurity of the
uroprotective agent Mesna. While extensive biological and experimental data for this specific
molecule are limited in publicly accessible literature, this document consolidates its chemical
identity, properties, and contextual relevance within the broader field of thiol-containing
compounds used in pharmacology.

Chemical Identity and Properties

2-(Carbamimidoylthio)ethanesulfonic acid is a sulfur-containing organic compound. Its
chemical information is summarized below.
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Property Value Citation(s)
CAS Number 25985-57-3 [11[2][3]
Molecular Formula C3HsN20sS:2 [11[2][3]
Molecular Weight 184.24 g/mol [11[3]

2-
IUPAC Name (carbamimidoylsulfanyl)ethane  [1]

sulfonic acid

2-S-Thiuronium
ethanesulfonate, Mesna
Impurity A, 2-
Synonyms e . [1]
(Amidinothio)ethanesulfonic
acid, 2-(2-

Sulfoethyl)pseudourea

Physical Appearance White to Off-White Solid

Melting Point 209-270 °C [2]

Biological Activity and Significance

Publicly available research on the specific biological activity of 2-
(Carbamimidoylthio)ethanesulfonic acid is scarce. It is most frequently referenced as
"Mesna Impurity A," indicating its relevance in the quality control and analysis of the drug
Mesna. Mesna is a cytoprotective agent used to prevent hemorrhagic cystitis induced by the
chemotherapeutic agents cyclophosphamide and ifosfamide. The cytoprotective effects of
Mesna and other aminothiols are generally attributed to their ability to scavenge reactive
oxygen species and detoxify harmful metabolites of chemotherapeutic drugs.

Given the structural similarity to other pharmacologically active thiols, a hypothetical
mechanism of action for a compound like 2-(Carbamimidoylthio)ethanesulfonic acid, if it
were to exhibit cytoprotective properties, could involve the modulation of cellular redox balance
and protection against oxidative stress-induced damage.

Experimental Protocols
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Detailed experimental protocols for the specific synthesis of 2-
(Carbamimidoylthio)ethanesulfonic acid are not readily available in peer-reviewed literature.
However, a general synthetic approach for related 2-aminoethanesulfonamides involves the
reaction of a suitable sulfonyl chloride with an amine. A representative, generalized workflow is
described below.

General Synthesis of a Sulfonamide Derivative (lllustrative Example):

 Activation of Carboxylic Acid: A triterpenoid acid is treated with oxalyl chloride in an
anhydrous solvent like dichloromethane (CH2Cl2) to form the corresponding acid chloride.
The reaction is typically stirred for several hours at room temperature.

e Reaction with Sulfonamide: The resulting acid chloride is then reacted with the desired 2-
aminoethanesulfonamide in the presence of a base, such as triethylamine (EtsN), in an
anhydrous solvent.

o Workup and Purification: The reaction mixture is stirred for several hours and then subjected
to an aqueous workup to remove excess reagents and byproducts. The organic layer is
separated, dried, and the solvent is evaporated.

o Chromatography: The crude product is purified by column chromatography on silica gel
using an appropriate solvent system (e.g., hexane-ethyl acetate mixtures) to yield the final
sulfonamide conjugate.

Visualizations

The following diagrams illustrate a generalized experimental workflow and a hypothetical
signaling pathway relevant to cytoprotective aminothiols.
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Generalized Experimental Workflow for Sulfonamide Synthesis

Step 1: Acid Chloride Formation

Triterpenoid Acid + Oxalyl Chloride in CHzClz

:

Stir at Room Temperature (2h)

'

Betulonic Acid Chloride

Step 2: Amide Coupling

2-Aminoethanesulfonamide + EtsN in CH2Cl2

:

|

Stir at Room Temperature (4h)

:

Crude Sulfonamide Conjugate

Step 3: PLrification

Evaporation & Column Chromatography

:

Click to download full resolution via product page

Purified Sulfonamide Derivative

Caption: Generalized workflow for the synthesis of a sulfonamide derivative.
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Hypothetical Cytoprotective Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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